Cas no 2090710-30-6 (4-Thiazolesulfonyl chloride, 2-bromo-5-methyl-)

• Product Name: 4-Thiazolesulfonyl chloride, 2-bromo-5-methyl-
• CAS No: 2090710-30-6
• MF: C₄H₃BrClNO₂S₂
• MW: 276.559116601944
• CID: 5173892
• Update Time: 2025-10-29

4-Thiazolesulfonyl chloride, 2-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolesulfonyl chloride, 2-bromo-5-methyl-

• Inchi： 1S/C4H3BrClNO2S2/c1-2-3(11(6,8)9)7-4(5)10-2/h1H3
• InChI Key： LWMYESNUDKBXJB-UHFFFAOYSA-N
• SMILES： S1C(C)=C(S(Cl)(=O)=O)N=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-Thiazolesulfonyl chloride, 2-bromo-5-methyl-

Recent Advances in the Application of 4-Thiazolesulfonyl chloride, 2-bromo-5-methyl- (CAS: 2090710-30-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Thiazolesulfonyl chloride, 2-bromo-5-methyl- (CAS: 2090710-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic sulfonyl chloride derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the construction of thiazole-based pharmacophores. Recent studies have highlighted its utility in medicinal chemistry, where it has been employed as a building block for the development of novel therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2090710-30-6 in the synthesis of potent kinase inhibitors. The researchers utilized its reactive sulfonyl chloride group to create covalent inhibitors targeting Bruton's tyrosine kinase (BTK), showing remarkable selectivity and potency in preclinical models of B-cell malignancies. The 2-bromo-5-methyl substitution pattern was found to be crucial for maintaining optimal binding interactions with the target protein while allowing for further derivatization at the bromo position.

In parallel developments, several research groups have explored the antimicrobial potential of derivatives synthesized from 4-Thiazolesulfonyl chloride, 2-bromo-5-methyl-. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported a series of novel sulfonamide compounds derived from this intermediate that exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The unique electronic properties imparted by the thiazole ring system were shown to enhance membrane penetration and target binding.

From a synthetic chemistry perspective, advances in the handling and application of 2090710-30-6 have been reported. A 2023 methodology paper in Organic Process Research & Development detailed improved safety protocols and yield optimization for large-scale reactions involving this sensitive sulfonyl chloride. The authors emphasized the importance of controlled temperature conditions and the use of specialized bases to prevent decomposition during coupling reactions.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering its use in PROTAC (Proteolysis Targeting Chimera) technology. The bromo substituent at the 2-position makes it particularly valuable for click chemistry applications and subsequent conjugation with E3 ligase ligands, enabling the development of novel targeted protein degradation strategies.

Looking forward, researchers anticipate expanded applications of 4-Thiazolesulfonyl chloride, 2-bromo-5-methyl- in areas such as fluorescent probe development for biological imaging and as a versatile handle for bioconjugation in antibody-drug conjugates (ADCs). Its unique combination of reactivity and stability under physiological conditions makes it particularly attractive for these applications. Ongoing structure-activity relationship studies continue to reveal new insights into how modifications of this core structure can be leveraged for specific therapeutic purposes.